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Compound of Interest

Compound Name: Ethyl 7-chloro-3-oxoheptanoate
CAS No.: 99054-01-0
Cat. No.: B2611569

Get Quote

Chemical Identity & Hazard Profiling

Before entering any waste stream, the chemical must be strictly identified to prevent dangerous
cross-reactivity.[1] This compound is a halogenated beta-keto ester, a structural classification

that dictates its specific segregation requirements.[1][2][3]
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Technical Specification

Chemical Name

Ethyl 7-chloro-3-oxoheptanoate

CAS Number 99054-01-0
Molecular Formula CoH15CIO3
Molecular Weight 206.67 g/mol

Physical State

Liquid (typically colorless to pale yellow)

Key Functional Groups

[11[2][31[4]1[5] = Alkyl Chloride: Source of
halogenated waste status.[1][3]* Beta-Keto
Ester: Active methylene group (acidic protons at
C2); sensitive to bases.[1][2]

Primary Hazards

Irritant (Skin/Eye/Respiratory), Combustible,
Aquatic Toxicity.[1][3][6]

Waste Classification

Halogenated Organic Solvent Waste (RCRA
Characteristic / F-Listed if mixed).[1][2][3]

CRITICAL NOTE ON ISOMERS: Do not confuse with Ethyl 7-chloro-2-oxoheptanoate (CAS

78834-75-0), a common Cilastatin intermediate.[1][2][3] While disposal routes are similar, the 3-

oxo variant (beta-keto) possesses acidic alpha-protons, making it significantly more reactive

toward bases than the 2-oxo variant.[1][2][3]

Pre-Disposal Stabilization: The Self-Validating System

Safety in chemical disposal is not about "throwing away"; it is about stabilization.[1][2][3] You

must ensure the waste container does not become a reaction vessel.[1][2]

The Protocol:
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e pH Check (The Validator):

o Why: The beta-keto group allows for enolate formation in the presence of bases (amines,
hydroxide), leading to exothermic condensation or polymerization.[1][2][3]

o Action: Test the waste stream pH. It must be Neutral (pH 6-8) or slightly Acidic.[1][2][3]

o Correction: If the waste solution is basic (pH > 8), neutralize carefully with dilute Acetic
Acid or HCI before adding to the waste container.

e Solvent Compatibility:
o Compatible: Acetone, Dichloromethane, Ethyl Acetate, Toluene.[3]

o Incompatible: Strong oxidizers (Peroxides, Nitric Acid), Strong Bases (NaOH, KOH,
Triethylamine).[1][3]

Waste Segregation Logic
Cost and safety in disposal are driven by the Halogen Content.[1][2]

e The Rule of Contamination: Adding 50 mL of Ethyl 7-chloro-3-oxoheptanoate to 20 Liters
of non-halogenated solvent (e.g., Acetone) converts the entire 20 Liters into "Halogenated
Waste."[1][2][3]

o Economic Impact: Halogenated waste incineration is significantly more expensive (requires
flue gas scrubbing for HCI) than non-halogenated fuel blending.[1][2]

o Operational Directive: Always segregate this compound into the Halogenated waste stream,
even if it is diluted.[1]

Decision Matrix: Waste Stream Selection
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Yes (e.g., DCM)

Are other solvents Halogenated?

o (e.g., Acetone) - CONTAMINATED

Operational Logic

Waste Generation: Any mixture containing >1% Halogen
Ethyl 7-chloro-3-oxoheptanoate must be treated as Halogenated Waste.

_____________________________

Is it mixed with other solvents?

Yes

No (Pure)

DISPOSAL STREAM A:

Halogenated Organic Waste
(High BTU / Incineration)

Click to download full resolution via product page

Figure 1: Segregation logic flow. Note that cross-contamination of non-halogenated streams

results in unnecessary cost escalation.[3]

Regulatory Compliance & Container Management

Adherence to RCRA (USA) and local environmental regulations is mandatory.[1][2]

¢ Container Selection:

o Material: High-Density Polyethylene (HDPE) or Glass.[1][2]

o Avoid: Metal cans (unless lined).[1][2] The alkyl chloride can slowly hydrolyze to release

HCI, which corrodes metal, leading to leaks.

e Labeling Requirements:
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o Must read: "HAZARDOUS WASTE".
o Constituents: "Ethyl 7-chloro-3-oxoheptanoate".[1][2][3][4]

o Hazard Checkboxes: [x] Toxic [x] Irritant [x] Combustible.[1][2]

o Satellite Accumulation Area (SAA):
o Keep container closed at all times except when adding waste.[1][2]

o Secondary containment is required (tray capable of holding 110% of the container
volume).[1][2]

Emergency Spill Response Protocol

In the event of a benchtop spill (<500 mL):

Secure: Alert nearby personnel. Turn off ignition sources (Flash point >60°C, but treat as
flammable).[1][2]

o PPE: Nitrile gloves (double gloving recommended), safety goggles, lab coat.[1][2]

o Contain: Surround the spill with absorbent pads or vermiculite.[1][2] Do NOT use water
(prevents spreading into drains).[1][2]

e Absorb: Cover the liquid with an inert absorbent (Vermiculite, Sand, or Universal Spill Pads).

[1][2]

o Prohibited: Do not use sawdust (combustible reaction risk with potential oxidizers in the
area).[1][2]

» Disposal: Scoop absorbed material into a wide-mouth jar. Label as "Debris contaminated
with Halogenated Esters."[1][2]

References
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+ U.S. Environmental Protection Agency (2024).Defining Hazardous Waste: Listed,
Characteristic and Mixed Radiological Wastes.[1][2] Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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